Cas no 91659-04-0 (BENZOIC ACID, 2-BROMO-4-FLUORO-3-HYDROXY-)

• Product Name: BENZOIC ACID, 2-BROMO-4-FLUORO-3-HYDROXY-
• CAS No: 91659-04-0
• MF: C₇H₄BrFO₃
• MW: 235.007265090942
• CID: 3391834
• PubChem ID: 131148569
• Update Time: 2025-04-21

BENZOIC ACID, 2-BROMO-4-FLUORO-3-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-BROMO-4-FLUORO-3-HYDROXY-
• 91659-04-0
• 2-BROMO-4-FLUORO-3-HYDROXYBENZOIC ACID
• AT11238

• Inchi： 1S/C7H4BrFO3/c8-5-3(7(11)12)1-2-4(9)6(5)10/h1-2,10H,(H,11,12)
• InChI Key： HBNXCMMOHDNTBB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(=O)O)F)O

Computed Properties

• Exact Mass: 233.93278g/mol
• Monoisotopic Mass: 233.93278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų